Cas no 494804-76-1 (L-Leucine, L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-L-leucyl-)

• Product Name: L-Leucine, L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-L-leucyl-
• CAS No: 494804-76-1
• MF: C₄₅H₈₁N₉O₁₀
• MW: 908.178951978683
• CID: 1523232
• Update Time: 2024-08-24

L-Leucine, L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-L-leucyl-
• L-Leucine, L-valyl-L-alanyl-L-leucyl-L-leucyl-L-prolyl-L-alanyl-L-valyl-L-leucyl- (9CI)

• Inchi： 1S/C45H81N9O10/c1-22(2)18-30(49-37(55)28(13)48-42(60)35(46)26(9)10)39(57)51-32(20-24(5)6)44(62)54-17-15-16-34(54)41(59)47-29(14)38(56)53-36(27(11)12)43(61)50-31(19-23(3)4)40(58)52-33(45(63)64)21-25(7)8/h22-36H,15-21,46H2,1-14H3,(H,47,59)(H,48,60)(H,49,55)(H,50,61)(H,51,57)(H,52,58)(H,53,56)(H,63,64)/t28-,29-,30-,31-,32-,33-,34-,35-,36-/m0/s1
• InChI Key： FHIOWWZAGXLQJJ-VXJRNSOOSA-N
• SMILES： C(O)(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C(C)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 907.61113

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 1177.8±65.0 °C(Predicted)
• PSA: 287.33
• pka: 3.41±0.10(Predicted)